6-(2-chlorophenyl)imidazo[2,1-b][1,3]thiazole

• IUPAC Name: 6-(2-chlorophenyl)imidazo[2,1-b][1,3]thiazole
• InChI: InChI=1S/C11H7ClN2S/c12-9-4-2-1-3-8(9)10-7-14-5-6-15-11(14)13-10/h1-7H
• InChI Key: OEJBLGKLCKYXSU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=CN3C=CSC3=N2)Cl
• Molecular Formula: C11H7ClN2S
• Molecular Weight: 234.71 g/mol

Description

6-(2-chlorophenyl)imidazo[2,1-b][1,3]thiazole, also known as CPIT, is a synthetic compound that has gained attention for its potential use in scientific research. CPIT belongs to the class of imidazo[2,1-b][1,3]thiazole compounds, which have been shown to exhibit various biological activities. In

Mechanism of Action

The mechanism of action of 6-(2-chlorophenyl)imidazo[2,1-b][1,3]thiazole is not fully understood, but it is believed to involve the inhibition of various signaling pathways and enzymes. Studies have shown that 6-(2-chlorophenyl)imidazo[2,1-b][1,3]thiazole can inhibit the activation of NF-κB, a transcription factor that plays a key role in inflammation and cancer. 6-(2-chlorophenyl)imidazo[2,1-b][1,3]thiazole has also been shown to inhibit the activity of enzymes such as proteasomes and histone deacetylases, which are involved in cellular processes such as protein degradation and gene expression.
Biochemical and Physiological Effects:
6-(2-chlorophenyl)imidazo[2,1-b][1,3]thiazole has been shown to exhibit various biochemical and physiological effects, including the induction of apoptosis (programmed cell death), inhibition of cell proliferation, and modulation of immune responses. 6-(2-chlorophenyl)imidazo[2,1-b][1,3]thiazole has also been shown to have antioxidant properties, which may contribute to its anti-inflammatory and neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of 6-(2-chlorophenyl)imidazo[2,1-b][1,3]thiazole is its versatility in scientific research. 6-(2-chlorophenyl)imidazo[2,1-b][1,3]thiazole can be used in various assays and experiments to investigate its biological activities and potential therapeutic applications. However, one limitation of 6-(2-chlorophenyl)imidazo[2,1-b][1,3]thiazole is its limited solubility in aqueous solutions, which may affect its bioavailability and efficacy in certain experiments.

Future Directions

There are several future directions for research on 6-(2-chlorophenyl)imidazo[2,1-b][1,3]thiazole. One area of interest is the development of 6-(2-chlorophenyl)imidazo[2,1-b][1,3]thiazole derivatives with improved solubility and bioavailability. Another area of research is the investigation of 6-(2-chlorophenyl)imidazo[2,1-b][1,3]thiazole's potential as a therapeutic agent for neurodegenerative diseases. Additionally, further studies are needed to elucidate the exact mechanism of action of 6-(2-chlorophenyl)imidazo[2,1-b][1,3]thiazole and its potential interactions with other signaling pathways and enzymes.

Synthesis Methods

The synthesis of 6-(2-chlorophenyl)imidazo[2,1-b][1,3]thiazole involves the reaction of 2-chlorobenzaldehyde with thiosemicarbazide in the presence of a base such as sodium hydroxide. The resulting product is then cyclized to form 6-(2-chlorophenyl)imidazo[2,1-b][1,3]thiazole. This method has been reported to yield 6-(2-chlorophenyl)imidazo[2,1-b][1,3]thiazole in good yields and purity.

Scientific Research Applications

6-(2-chlorophenyl)imidazo[2,1-b][1,3]thiazole has been shown to exhibit various biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. Studies have demonstrated that 6-(2-chlorophenyl)imidazo[2,1-b][1,3]thiazole can inhibit the growth of cancer cells, reduce inflammation, and inhibit the replication of viruses such as HIV and HCV. 6-(2-chlorophenyl)imidazo[2,1-b][1,3]thiazole has also been shown to have potential as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's.